Cas no 2566-14-5 (Bicyclo[2.2.1]heptane,2-bromo-, (1R,2R,4S)-)

• Product Name: Bicyclo[2.2.1]heptane,2-bromo-, (1R,2R,4S)-
• CAS No: 2566-14-5
• MF: C₇H₁₁Br
• MW: 175.066241502762
• CID: 251813
• PubChem ID: 642608
• Update Time: 2025-04-19

Bicyclo[2.2.1]heptane,2-bromo-, (1R,2R,4S)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane,2-bromo-, (1R,2R,4S)-
• (-)-exo-2-Bromonorbornane
• Bicyclo[2.2.1]heptane,2-bromo-, (1R-exo)-
• Norbornane, 2-bromo-, exo-(-)- (8CI)
• DTXSID701279524
• 2534-77-2
• (1R,2S,4S)-2-bromobicyclo[2.2.1]heptane
• rel-(1R,2R,4S)-2-Bromobicyclo[2.2.1]heptane
• (1R,2R,4S)-2-bromobicyclo[2.2.1]heptane
• 2566-14-5
• bicyclo[2.2.1]heptane, 2-bromo-, (1R,2S,4S)-
• rac-(1R,2R,4S)-2-bromobicyclo[2.2.1]heptane
• EN300-1719287

• Inchi： 1S/C7H11Br/c8-7-4-5-1-2-6(7)3-5/h5-7H,1-4H2/t5-,6+,7+/m0/s1
• InChI Key： QXYOAWHKJRWNID-RRKCRQDMSA-N
• SMILES： Br[C@@H]1C[C@H]2CC[C@@H]1C2

Computed Properties

• Exact Mass: 174.00443
• Monoisotopic Mass: 174.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids